2-(2-fluorophenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C20H21FN2O3/c21-17-5-1-2-6-18(17)26-14-19(24)22-16-9-7-15(8-10-16)13-20(25)23-11-3-4-12-23/h1-2,5-10H,3-4,11-14H2,(H,22,24)
• InChI Key: RFKCFJMPUGMRAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

This compound is a derivative of pyrrolidine, a five-membered nitrogen heterocycle. Pyrrolidine derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The compound’s empirical formula is C14H17NO3.

Synthesis Analysis

The synthesis of similar compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings. For example, the ozonation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one resulted in its transformation into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one.

Molecular Structure Analysis

The structure of this compound is characterized by the pyrrolidine ring and its derivatives. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include ozonation and catalytic hydrogenation. The ozonation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one resulted in its transformation into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one. Catalytic hydrogenation of its O-Boc-protected derivative introduced a way to reduce the double bond in combination with elimination of the hydroxy group.

Physical And Chemical Properties Analysis

The empirical formula of this compound is C14H17NO3. Other physical and chemical properties are not mentioned in the retrieved papers.

Scientific Research Applications

Sigma-1 Receptor Modulation

The compound has been investigated as a sigma-1 receptor allosteric modulator . This receptor plays a crucial role in brain cell functions, including calcium ion regulation and other important processes. .

Structural Derivatives

A fluorinated derivative of E1R has been explored. .

Chemical Properties

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Mechanism of Action

Target of Action

The primary target of this compound is the sigma-1 receptor , a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane . This receptor regulates inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the ER to the mitochondria and provides other important brain cell functions .

Mode of Action

The compound acts as an allosteric modulator of the sigma-1 receptor . It binds to the receptor and modifies its conformation, which in turn influences the receptor’s interaction with its endogenous or exogenous agonists . This modulation can potentiate the effects of these agonists, leading to enhanced anti-seizure, antidepressant, or cognition-enhancing effects .

Biochemical Pathways

The sigma-1 receptor is involved in several biochemical pathways, including those related to calcium signaling and neurotransmitter modulation . By modulating the sigma-1 receptor, the compound can influence these pathways and their downstream effects, potentially affecting various brain cell functions .

Pharmacokinetics

These modifications can enhance the compound’s pharmacokinetic properties, potentially improving its absorption and distribution within the body, its metabolic stability, and its overall bioavailability .

Result of Action

The modulation of the sigma-1 receptor by this compound can result in potent anti-seizure, antidepressant, or cognition-enhancing effects . These effects are likely due to the compound’s influence on calcium signaling and neurotransmitter modulation pathways, which play crucial roles in neuronal function and brain activity .

Future Directions

The introduction of fluorine atoms in the pyrrolidine ring has resulted in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability. This could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles.